Cas no 952653-71-3 (Ethyl 7-(4-(tert-butoxycarbonyl)piperazin-1-yl)-1-cyclopropyl-6-fluoro-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate)

• Product Name: Ethyl 7-(4-(tert-butoxycarbonyl)piperazin-1-yl)-1-cyclopropyl-6-fluoro-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
• CAS No: 952653-71-3
• MF: C₂₅H₃₂FN₃O₅
• MW: 473.537090301514
• CID: 844657
• PubChem ID: 71464333
• Update Time: 2025-04-19

Ethyl 7-(4-(tert-butoxycarbonyl)piperazin-1-yl)-1-cyclopropyl-6-fluoro-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-(4-(tert-butoxycarbonyl)piperazin-1-yl)-1-cyclopropyl-6-fluoro-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-[4-[(1,1-dimethylethoxy)carbonyl]-1-piperazinyl]-6...
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-[4-[(1,1-diMethylethoxy)carbonyl]-1-piperazinyl]-6-fluoro-1,4-dihydro-2-Methyl-4-
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-[4-[(1,1-diMethylethoxy)carbonyl]-1-piperazinyl]-6-fluoro-1,4-dihydro-2-Methyl-4-oxo-, ethyl ester
• ethyl 1-cyclopropyl-6-fluoro-2-methyl-7-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]-4-oxoquinoline-3-carboxylate
• DTXSID90856098
• Ethyl 7-(4-BOC-piperazin-1-yl)-1-cyclopropyl-6-fluoro-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
• Ethyl7-(4-(tert-butoxycarbonyl)piperazin-1-yl)-1-cyclopropyl-6-fluoro-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
• Ethyl 7-[4-(tert-butoxycarbonyl)piperazin-1-yl]-1-cyclopropyl-6-fluoro-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
• ethyl 7-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-1-cyclopropyl-6-fluoro-2-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
• 952653-71-3
• DB-343044

• Inchi： 1S/C25H32FN3O5/c1-6-33-23(31)21-15(2)29(16-7-8-16)19-14-20(18(26)13-17(19)22(21)30)27-9-11-28(12-10-27)24(32)34-25(3,4)5/h13-14,16H,6-12H2,1-5H3
• InChI Key： POAZHLCKUFZZJJ-UHFFFAOYSA-N
• SMILES： FC1=CC2C(C(C(=O)OCC)=C(C)N(C=2C=C1N1CCN(C(=O)OC(C)(C)C)CC1)C1CC1)=O

Computed Properties

• Exact Mass: 473.23259929g/mol
• Monoisotopic Mass: 473.23259929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones